Cas no 36132-99-7 (2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR)

• Product Name: 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR
• CAS No: 36132-99-7
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• MDL: MFCD09802296
• CID: 2823813
• PubChem ID: 23331391
• Update Time: 2025-05-23

2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol hydrobromide
• 2,3,4,5-TETRAHYDRO-1H-BENZO[D]AZEPIN-7-OL HBR
• 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-ol hydrobromide
• NE45607
• 2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol;hydrobromide
• 1H-3-Benzazepin-7-ol, 2,3,4,5-tetrahydro-, hydrobromide
• 7-Hydroxy-2,3,4,5-tetrahydro-1H-3-benzazepine, Hydrobromide
• 1H-3-benzazepin-7-ol,2,3,4,5-tetrahydro-, hydrobromide (1:1) AldrichCPR
• 1H-3-benzaz
• AKOS026744131
• QOHLVMZDODRYHX-UHFFFAOYSA-N
• MFCD09802296
• 2,3,4,5-Tetrahydro-1H-benzo[d]azepin-7-olhydrobromide
• EN300-65009
• 36132-99-7
• 826-551-4
• CS-0216956
• LBA13299
• AS-42656
• F8888-4812
• SCHEMBL10703420
• 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR

• MDL： MFCD09802296
• Inchi： 1S/C10H13NO.BrH/c12-10-2-1-8-3-5-11-6-4-9(8)7-10;/h1-2,7,11-12H,3-6H2;1H
• InChI Key： QOHLVMZDODRYHX-UHFFFAOYSA-N
• SMILES： Br.OC1C=CC2=C(C=1)CCNCC2

Computed Properties

• Exact Mass: 243.02588 g/mol
• Monoisotopic Mass: 243.02588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.13
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR

2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR: A Comprehensive Overview

The compound with CAS No. 36132-99-7, commonly referred to as 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their diverse biological activities. The benzodiazepine core of this molecule is characterized by a fused benzene ring and a diazepine ring system, which contributes to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR in drug discovery efforts. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. The molecule's structure allows for a wide range of functional groups to be introduced at various positions on the benzodiazepine ring, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic properties. This versatility has made it a valuable tool in medicinal chemistry research.

The synthesis of 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the use of cyclization reactions to form the benzodiazepine ring system. For instance, researchers have employed Friedel-Crafts alkylation and subsequent ring-closing reactions to construct the core structure. The hydrobromide salt form (HBR) is often preferred due to its stability and ease of handling during purification and characterization.

From a biological standpoint, 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR has demonstrated promising activity in various assays. In vitro studies have shown that it exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. Additionally, preclinical studies in animal models have revealed its potential as an anti-inflammatory agent. These findings underscore the compound's potential as a lead molecule for drug development.

One of the most exciting developments in recent years has been the application of advanced computational techniques to study the molecular interactions of 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR. Molecular docking studies have provided insights into how this compound interacts with target proteins at the atomic level. These studies have not only enhanced our understanding of its mechanism of action but also guided further optimization efforts.

In terms of applications beyond pharmacology, 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers are currently exploring its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The continued exploration of 2,3,4,5-TETRAHYDRO-1H-BENZODAZEPIN-7-OL HBR highlights its significance as a versatile molecule with wide-ranging applications. As research progresses, it is likely that new uses and improved synthetic methods will be discovered. For now, this compound remains an important focus area for scientists across multiple disciplines.